
CAS number 1067-29-4 physicochemical data

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Bis(tripropyltin) oxide

CAS No.: 1067-29-4

Cat. No.: B089863

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of Bis(tripropyltin) oxide
(CAS Number: 1067-29-4)

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

analytical methodologies, and safety considerations for Bis(tripropyltin) oxide (CAS No.

1067-29-4). As an organotin compound with applications in various industrial processes, a

thorough understanding of its characteristics is paramount for researchers and professionals in

related fields. This document synthesizes critical data on its chemical identity, physical

properties, spectral characteristics, stability, and reactivity. Furthermore, it outlines detailed

experimental protocols for its synthesis and analysis, adhering to internationally recognized

standards, to ensure both scientific integrity and safe laboratory practices.

Compound Identification and Chemical Structure
Bis(tripropyltin) oxide, an organometallic compound, is unequivocally identified by the CAS

Registry Number 1067-29-4.[1] Its molecular structure consists of two tripropyltin moieties

linked by an oxygen atom.
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Table 1: Compound Identifiers

Identifier Value

CAS Number 1067-29-4

IUPAC Name tripropyl(tripropylstannyloxy)stannane[1]

Synonyms
Hexapropyldistannoxane, Distannoxane,

hexapropyl-, Bis(tri-n-propyltin) oxide[1]

Molecular Formula C18H42OSn2[1]

SMILES CCC(CCC)O(CCC)CCC[1]

InChI
InChI=1S/6C3H7.O.2Sn/c61-3-

2;;;/h61,3H2,2H3;;;[1]

InChIKey DZWGKMVDRPKMPD-UHFFFAOYSA-N[1]

Core Physicochemical Properties
A summary of the key physicochemical properties of Bis(tripropyltin) oxide is presented in

Table 2. These properties are fundamental for its handling, application, and the design of

experimental procedures.

Table 2: Summary of Physicochemical Data

Property Value Source(s)

Molecular Weight 511.9 g/mol [1]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 195-198 °C at 21 Torr [3]

Toxicity (Oral, rat LD50) 38 mg/kg [3]

Solubility
Insoluble in water. Soluble in

many organic solvents.[2][4]
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Spectral Analysis
The structural elucidation and confirmation of Bis(tripropyltin) oxide rely on various

spectroscopic techniques. The following sections detail the expected spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be relatively simple, showing signals

corresponding to the propyl groups attached to the tin atoms. The protons on the carbons

adjacent to the tin atom will exhibit characteristic coupling with the tin isotopes.[1]

¹³C NMR: The carbon NMR spectrum will display distinct signals for the three different

carbon atoms of the propyl chains.[1]

Infrared (IR) Spectroscopy
The IR spectrum of Bis(tripropyltin) oxide is characterized by strong absorptions

corresponding to the C-H stretching and bending vibrations of the propyl groups. A key feature

is the strong absorption band associated with the Sn-O-Sn asymmetric stretching vibration.[1]

The diagnostic region helps in identifying the hydrocarbon portions, while the fingerprint region

is unique to the molecule's overall structure.[5][6][7]

Mass Spectrometry (MS)
Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a powerful

tool for the identification and quantification of Bis(tripropyltin) oxide. The mass spectrum will

show a characteristic isotopic pattern for tin, aiding in the confirmation of its presence in

molecular fragments.[8][9]

Stability and Reactivity Profile
Bis(tripropyltin) oxide is generally stable under standard conditions. However, it is sensitive

to moisture and can undergo hydrolysis.[10] It is incompatible with strong oxidizing agents and

acids.[3] Thermal decomposition may produce irritating gases and vapors.[11]

Experimental Methodologies
Synthesis of Bis(tripropyltin) oxide
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A common method for the synthesis of Bis(tripropyltin) oxide is through the hydrolysis of a

tripropyltin halide, such as tripropyltin chloride, in the presence of a base.[12]

Protocol: Synthesis via Hydrolysis

Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic

stirrer, a dropping funnel, and a condenser.

Reagents: Charge the flask with a solution of tripropyltin chloride in a suitable organic

solvent.

Base Addition: Slowly add an aqueous solution of a base, such as sodium hydroxide, to the

stirred solution of the tripropyltin chloride.

Reaction: Stir the mixture at room temperature or with gentle heating to drive the hydrolysis

reaction to completion.

Workup: After the reaction is complete, separate the organic layer. Wash the organic layer

with water to remove any remaining base and salts.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate),

filter, and remove the solvent under reduced pressure to yield Bis(tripropyltin) oxide.
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Synthesis Workflow

1. Dissolve Tripropyltin Chloride
in Organic Solvent

2. Add Aqueous Base
(e.g., NaOH) Dropwise

3. Stir at Room Temperature

4. Phase Separation

5. Wash Organic Layer
with Water

6. Dry Organic Layer
(e.g., Na2SO4)

7. Filter and Evaporate Solvent

Product: Bis(tripropyltin) oxide

Click to download full resolution via product page

Caption: Synthesis of Bis(tripropyltin) oxide.
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Analytical Quantification by GC-MS
The quantification of Bis(tripropyltin) oxide in various matrices can be achieved using Gas

Chromatography-Mass Spectrometry (GC-MS). This method offers high sensitivity and

selectivity.[9][13][14]

Protocol: GC-MS Analysis

Sample Preparation:

Accurately weigh the sample containing the analyte.

Extract the analyte using a suitable organic solvent (e.g., hexane).

If necessary, perform a derivatization step, such as hydride generation, to improve

volatility and chromatographic performance.[9]

Prepare a series of calibration standards of known concentrations.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 8890 GC (or equivalent).

Mass Spectrometer: Agilent 7000D Triple Quadrupole GC/MS (or equivalent).

Column: Agilent J&W HP-5ms (30 m x 0.25 mm, 0.25 µm).

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: Optimize for the separation of the analyte from matrix

components.

Injector: Split/splitless inlet, operated in splitless mode for trace analysis.

MS Parameters: Electron ionization (EI) source. Operate in Selected Ion Monitoring (SIM)

mode for enhanced sensitivity and selectivity, monitoring characteristic ions of the analyte.

Data Analysis:
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Generate a calibration curve by plotting the peak area of the analyte against its

concentration for the calibration standards.

Quantify the amount of Bis(tripropyltin) oxide in the sample by comparing its peak area

to the calibration curve.

GC-MS Analysis Workflow

1. Sample Extraction
with Organic Solvent

2. Optional Derivatization
(e.g., Hydride Generation)

3. Injection into GC-MS

4. Chromatographic Separation

5. Mass Spectrometric Detection
(SIM Mode)

6. Data Analysis and Quantification

Click to download full resolution via product page

Caption: GC-MS Analysis of Bis(tripropyltin) oxide.
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Safety and Handling
Bis(tripropyltin) oxide is a hazardous substance and must be handled with appropriate safety

precautions.

Table 3: GHS Hazard Information

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[1]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin[1]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1]

Hazardous to the aquatic

environment, acute hazard
1

H400: Very toxic to aquatic

life[1]

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects[1]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat. All handling should be performed in a well-ventilated fume hood.[11]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

containers tightly closed.[3]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Applications in Research and Development
Bis(tripropyltin) oxide and related organotin compounds have been utilized as catalysts in

various organic reactions, such as esterification and transesterification.[12] They also serve as

precursors for the synthesis of other organotin derivatives.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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